Cas no 84271-78-3 ((2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate)

(2,5-Dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate is a reactive ester compound commonly employed in bioconjugation and organic synthesis. Its key advantage lies in its dual functional groups: the N-hydroxysuccinimide (NHS) ester moiety facilitates efficient amide bond formation with primary amines, while the acetyl-protected thiol group allows for subsequent deprotection and thiol-based coupling reactions. This bifunctional reactivity makes it valuable for sequential or orthogonal modification of biomolecules, such as proteins or peptides. The acetyl protection enhances stability during storage and handling, while permitting controlled thiol exposure under mild conditions. Its water solubility further broadens its utility in aqueous reaction environments. The compound is particularly useful in controlled multi-step bioconjugation strategies.
(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate structure
84271-78-3 structure
Product Name:(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate
CAS No:84271-78-3
MF:C9H11NO5S
MW:245.252341508865
MDL:MFCD00133023
CID:706780
PubChem ID:172089007
Update Time:2025-05-22

(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Propanoicacid, 3-(acetylthio)-, 2,5-dioxo-1-pyrrolidinyl ester
    • N-Succinimidyl-S-Acetylthiopropionate
    • (2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate
    • 3-(Acetylthio)propionic acid N-succinimidyl ester
    • N-Succinimidyl-S-ace
    • 3-acetylsulfanyl-propionic acid pyrrolidin-1-yl ester
    • FD6062
    • N-Succinimidyl 3-(acetylthio)propionate
    • SATP
    • 2,5-DIOXOPYRROLIDIN-1-YL 3-(ACETYLTHIO)PROPANOATE
    • PubChem11747
    • ZRTJVRDXVSDKPX-UHFFFAOYSA-N
    • 3-(Acetylthio)propanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
    • KM2197
    • 7586AH
    • AB0049531
    • 3-(Acetylthio)propionic acid succinimidyl ester
    • 2,5-dioxopyr
    • Ethanethioic acid, S-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl] ester (9CI)
    • N-Succinimidyl S-acetylthiopropionate
    • SPTA
    • Succinimidyl 3-(acetylthio)propionate
    • MDL: MFCD00133023
    • Inchi: 1S/C9H11NO5S/c1-6(11)16-5-4-9(14)15-10-7(12)2-3-8(10)13/h2-5H2,1H3
    • InChI Key: ZRTJVRDXVSDKPX-UHFFFAOYSA-N
    • SMILES: O=C(CCSC(C)=O)ON1C(=O)CCC1=O

Computed Properties

  • Exact Mass: 245.03600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Topological Polar Surface Area: 106

Experimental Properties

  • Melting Point: 64.0 to 69.0 deg-C
  • PSA: 106.05000
  • LogP: 0.20130

(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • FLUKA BRAND F CODES:1-3-10
  • Storage Condition:0-10°C

(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  overnight, rt
Reference
Hydrophobic Effects on Rates and Substrate Selectivities in Polymeric Transaminase Mimics
Liu, Lei; Rozenman, Mary; Breslow, Ronald, Journal of the American Chemical Society, 2002, 124(43), 12660-12661

Production Method 2

Reaction Conditions
Reference
s-Acetylthiopropionic acid derivatives
, Japan, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide Solvents: 1,4-Dioxane ;  18 h, rt
Reference
Preparation of biomolecular microstructures and microarrays by thiol-ene photoimmobilization
Weinrich, Dirk; Koehn, Maja; Jonkheijm, Pascal; Westerlind, Ulrika; Dehmelt, Leif; et al, ChemBioChem, 2010, 11(2), 235-247

Production Method 4

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ;  1 h, 0 °C; 3 h, rt
Reference
Development of enzymatically cleavable prodrugs derived from dendritic polyglycerol
Calderon, Marcelo; Graeser, Ralph; Kratz, Felix; Haag, Rainer, Bioorganic & Medicinal Chemistry Letters, 2009, 19(14), 3725-3728

Production Method 5

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide
Reference
Studies on peptides. CXXV. 3-(3-p-Methoxybenzylthiopropionyl)thiazolidine-2-thione and its analogs as reagents for the introduction of the mercapto group into peptides and proteins
Fujii, Nobutaka; Akaji, Kenichi; Hayashi, Yoshio; Yajima, Haruaki, Chemical & Pharmaceutical Bulletin, 1985, 33(1), 362-7

(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate Raw materials

(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate Preparation Products

Additional information on (2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate

Comprehensive Guide to (2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate (CAS No. 84271-78-3): Properties, Applications, and Market Insights

(2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate (CAS No. 84271-78-3) is a specialized chemical compound widely used in pharmaceutical research, bioconjugation, and material science. This N-hydroxysuccinimide (NHS) ester derivative is particularly valued for its reactivity with primary amines, making it a crucial reagent in peptide synthesis and protein modification. The compound's unique structure, featuring an acetylthio group, enables controlled release mechanisms in drug delivery systems.

The growing demand for bioconjugation reagents in antibody-drug conjugates (ADCs) and targeted therapies has significantly increased interest in (2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate. Researchers frequently search for "NHS ester crosslinkers," "thiol-reactive probes," and "protein modification reagents" - all relevant to this compound's applications. Its CAS number (84271-78-3) serves as a critical identifier in chemical databases and regulatory documentation.

From a chemical perspective, (2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate demonstrates excellent stability under dry conditions but requires careful handling in solution due to hydrolysis susceptibility. The acetyl-protected thiol group provides a stable intermediate that can be deprotected under mild conditions, making it valuable for sequential conjugation strategies. This property aligns with current research trends in "click chemistry" and "site-specific protein labeling."

In pharmaceutical applications, this compound serves as a versatile building block for prodrug development and controlled release formulations. The ability to conjugate with amine-containing drugs while providing a cleavable thioester linkage addresses key challenges in drug delivery optimization. Recent publications highlight its use in developing stimuli-responsive drug delivery systems, particularly for cancer therapeutics where precise release mechanisms are critical.

The material science field has adopted (2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate for surface modification and polymer functionalization. Its dual functionality allows for the creation of smart materials with responsive properties, answering industry demands for "functional polymer design" and "surface engineering solutions." The compound's melting point range (typically 85-90°C) and solubility profile make it compatible with various organic synthesis protocols.

Market analysis indicates steady growth for NHS ester reagents, with (2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate maintaining a niche but expanding presence. The compound's pricing reflects its high purity requirements (typically >95% by HPLC) and specialized applications. Current research trends focusing on "precision medicine" and "targeted drug delivery" suggest continued demand for such bioconjugation tools in coming years.

Quality control of 84271-78-3 involves rigorous analytical methods including HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Storage recommendations typically suggest desiccated conditions at -20°C to maintain stability, with particular attention to moisture prevention. These handling protocols address common search queries about "NHS ester stability" and "reagent storage best practices."

Environmental and safety considerations for (2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate emphasize standard laboratory precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The compound's environmental impact profile shows moderate biodegradability, with disposal guidelines following institutional protocols for organic chemical waste.

Future research directions likely to involve (2,5-dioxopyrrolidin-1-yl) 3-acetylsulfanylpropanoate include advanced drug delivery platforms and diagnostic reagent development. The compound's compatibility with nanocarrier systems positions it well for emerging "theranostic applications" combining therapy and diagnosis. Patent analysis reveals growing intellectual property activity around related bioconjugation technologies, suggesting sustained commercial interest.

For researchers sourcing CAS 84271-78-3, vendor selection should consider batch-to-batch consistency, comprehensive analytical documentation, and appropriate packaging. Technical specifications typically include molecular weight (231.25 g/mol), appearance (white to off-white crystalline powder), and solubility characteristics (soluble in DMSO, DMF; slightly soluble in acetonitrile). These parameters address frequent purchaser inquiries about "chemical reagent specifications" and "material quality indicators."

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